2-Bromo-5-cyano-3-formylbenzoic acid
Overview
Description
2-Bromo-5-cyano-3-formylbenzoic acid is a chemical compound that has been used in various scientific research and studies . It is a derivative of benzoic acid, which is a common compound in organic chemistry . The compound contains bromine, cyano, and formyl functional groups attached to a benzoic acid backbone .
Synthesis Analysis
The synthesis of 2-Bromo-5-cyano-3-formylbenzoic acid involves several steps. One method involves the use of continuous flow-flash chemistry to scale up the synthesis of 5-Cyano-2-formylbenzoic acid from isopropyl 2-bromo-5-cyanobenzoate . The Br/Li exchange reaction of the starting material with BuLi takes place within 0.1 s at -50 °C, and the resulting highly reactive aryllithium intermediate undergoes formylation with DMF to afford the product .Molecular Structure Analysis
The molecular structure of 2-Bromo-5-cyano-3-formylbenzoic acid is characterized by the presence of bromine, cyano, and formyl functional groups attached to a benzoic acid backbone . The exact molecular weight and other structural details may vary depending on the specific synthesis process and conditions .Chemical Reactions Analysis
The chemical reactions involving 2-Bromo-5-cyano-3-formylbenzoic acid are complex and involve several steps. The Br/Li exchange reaction of the starting material with BuLi is a key step in the synthesis process . This reaction is highly reactive and requires careful control of reaction conditions .Mechanism of Action
Safety and Hazards
Future Directions
The use of 2-Bromo-5-cyano-3-formylbenzoic acid in scientific research and industrial applications is a topic of ongoing study. Recent research has focused on the use of continuous flow-flash chemistry for the efficient scale-up synthesis of this compound . Future research may explore new synthesis methods, potential applications, and the physical and chemical properties of this compound.
properties
IUPAC Name |
2-bromo-5-cyano-3-formylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrNO3/c10-8-6(4-12)1-5(3-11)2-7(8)9(13)14/h1-2,4H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVELPBVPKHLOLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C=O)Br)C(=O)O)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-cyano-3-formylbenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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